Cas no 53868-56-7 (3-Hydroxy-propionamidine Hydrochloride)

53868-56-7 structure
Product Name:3-Hydroxy-propionamidine Hydrochloride
CAS No:53868-56-7
Molecular Formula:C3H8N2O.HCl
Molecular Weight:124.56936
MDL:MFCD08752292
CID:890008
3-Hydroxy-propionamidine Hydrochloride Properties
Names and Identifiers
-
- 3-Hydroxypropanimidamide hydrochloride
- 3-HYDROXY-PROPIONAMIDINE HCL
- 3‐HYDROXY‐PROPIONAMIDINE HCL
- 3-hydroxypropanamidine hydrochloride
- 3-Hydroxy-propionamidin, Hydrochlorid
- 3-hydroxy-propionamidine hydrochloride
- AB48909
- AC1Q3CRJ
- AG-B-97235
- CTK7D2019
-
- MDL: MFCD08752292
Computed Properties
- Exact Mass: 124.04047
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 124.04
- Heavy Atom Count: 7
- Complexity: 52.8
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- Topological Polar Surface Area: 70.1A^2
Experimental Properties
- LogP: 0.90680
- PSA: 70.1
- Boiling Point: 239.9°C at 760 mmHg
- Flash Point: 98.9°C
3-Hydroxy-propionamidine Hydrochloride Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DC0R-100mg |
3-HYDROXY-PROPIONAMIDINE HCL |
53868-56-7 | 95% | 100mg |
$155.00 | 2024-04-30 | |
A2B Chem LLC | AG21307-50mg |
3-Hydroxypropanimidamide hydrochloride |
53868-56-7 | 93% | 50mg |
$121.00 | 2024-04-19 | |
abcr | AB288225-250mg |
3-Hydroxy-propionamidine hydrochloride; . |
53868-56-7 | 250mg |
€316.00 | 2025-02-20 | ||
Ambeed | A460504-100mg |
3-Hydroxypropanimidamide hydrochloride |
53868-56-7 | 95% | 100mg |
$73.0 | 2025-03-04 | |
Chemenu | CM308637-1g |
3-Hydroxypropanimidamide hydrochloride |
53868-56-7 | 95% | 1g |
$*** | 2023-05-30 | |
Enamine | EN300-55807-0.05g |
3-hydroxypropanimidamide hydrochloride |
53868-56-7 | 93% | 0.05g |
$80.0 | ||
eNovation Chemicals LLC | D194173-10g |
3-Hydroxy-propionamidine HCl |
53868-56-7 | 95% | 10g |
$635 | 2021-10-20 | |
TRC | H386850-25mg |
3-Hydroxy-propionamidine Hydrochloride |
53868-56-7 | 25mg |
$ 70.00 | 2022-06-04 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1640840-1g |
3-Hydroxypropanimidamide hydrochloride |
53868-56-7 | 98% | 1g |
¥1026.00 | 2024-05-09 |
3-Hydroxy-propionamidine Hydrochloride Related Literature
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Ryu Gonda,Izabela I. Rzeznicka,Yuki Kinoshita,Sayaka Uchida,Akiko Hori Dalton Trans., 2019,48, 9062-9066
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Christina Kohlmann Green Chem., 2011,13, 1430-1436
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Zhen Tao,Kang Peng,Yujiao Fan,Yunfei Liu,Haiyang Yang Polym. Chem., 2016,7, 1405-1412
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Hongmei Qin,Lisheng Li,Fangqing Guo,Shijian Su,Junbiao Peng,Yong Cao,Xiaobin Peng Energy Environ. Sci., 2014,7, 1397-1401
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Tracy Punshon,Felipe Klein Ricachenevsky,Maria N. Hindt,Amanda L. Socha,Hélène Zuber Metallomics, 2013,5, 1133-1145
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María-Camila Ríos,Néstor-Fabián Bravo,Christian-Camilo Sánchez,Jaime Portilla RSC Adv., 2021,11, 34206-34234
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Yuchi Zhong,Avanthi Deshani Igalavithana,Deyi Hou,Filip M. G. Tack,Daniel S. Alessi,Daniel C. W. Tsang Environ. Sci.: Processes Impacts, 2020,22, 1790-1808
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Chun Zhou,Honggang Xia,Yang Zhou,Xianggui Xue,Shikai Luo RSC Adv., 2015,5, 58024-58031
Recommended suppliers
Amadis Chemical Company Limited
(CAS:53868-56-7)3-Hydroxy-propionamidine Hydrochloride

Purity:99%/99%
Quantity:250mg/1g
Price($):237/639